2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(4-chlorophenyl)acetamide]

• IUPAC Name: 2-[4-[2-(4-chloroanilino)-2-oxoethyl]-1,1-dioxothiolan-3-yl]-N-(4-chlorophenyl)acetamide
• InChI: InChI=1S/C20H20Cl2N2O4S/c21-15-1-5-17(6-2-15)23-19(25)9-13-11-29(27,28)12-14(13)10-20(26)24-18-7-3-16(22)4-8-18/h1-8,13-14H,9-12H2,(H,23,25)(H,24,26)
• InChI Key: IVXGHEXBDSVKDD-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(CS1(=O)=O)CC(=O)NC2=CC=C(C=C2)Cl)CC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C20H20Cl2N2O4S
• Molecular Weight: 455.4 g/mol

Description

2,2'-(1,1-dioxidotetrahydrothiene-3,4-diyl)bis[N-(4-chlorophenyl)acetamide], commonly known as DTTA, is a chemical compound that has been widely used in scientific research applications. It is a member of the thioamide family and is known for its potential as a bioactive agent.

Mechanism of Action

The mechanism of action of DTTA is not fully understood. However, it is believed that its bioactivity is due to its ability to chelate metal ions. DTTA has been shown to bind to metal ions such as copper, zinc, and iron, thereby inhibiting their activity. This may be responsible for its antimicrobial and anticancer properties.
Biochemical and Physiological Effects:
DTTA has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. DTTA has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, DTTA has been shown to have antiviral properties against herpes simplex virus type 1.

Advantages and Limitations for Lab Experiments

One of the main advantages of DTTA is its potential as a bioactive agent. It has been shown to exhibit antimicrobial, anticancer, and antiviral properties, making it a promising candidate for further research. However, one of the limitations of DTTA is its potential toxicity. Further studies are needed to determine the safety and efficacy of DTTA in vivo.

Future Directions

There are several future directions for the study of DTTA. One area of interest is the development of DTTA as a fluorescent probe for the detection of metal ions. Another area of interest is the investigation of DTTA as a potential therapeutic agent for the treatment of bacterial infections, cancer, and viral diseases. Further studies are also needed to determine the safety and efficacy of DTTA in vivo.

Synthesis Methods

DTTA can be synthesized by the reaction of 4-chlorophenylacetic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with thiosemicarbazide. The product is then treated with hydrogen peroxide to obtain DTTA in high yield and purity.

Scientific Research Applications

DTTA has been extensively studied for its potential as a bioactive agent. It has been shown to exhibit antimicrobial, anticancer, and antiviral properties. DTTA has also been investigated for its potential use as a fluorescent probe for the detection of metal ions.